Cas no 98534-86-2 (1-(Pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-(Pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 98534-86-2
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• CID: 1993281
• PubChem ID: 16787723
• Update Time: 2025-04-21

1-(Pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-5-(trifluoromethyl)-
• 1-(Pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-(2-Pyridinyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• DB-323029
• 1-(pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• 98534-86-2
• AKOS000145116
• EN300-36069
• 1-pyridin-2-yl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• G54205
• Z241107286
• 1-(pyridin-2-yl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• DTXSID201166801
• BDBM50601789
• CHEMBL5174352
• 1-pyridin-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• SCHEMBL1335647
• 1-(Pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid

• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)8-6(9(17)18)5-15-16(8)7-3-1-2-4-14-7/h1-5H,(H,17,18)
• InChI Key： ZQXVRORVHVWEMM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NN1C1C=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 257.04121093Da
• Monoisotopic Mass: 257.04121093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 156-158 °C
• Boiling Point: 397.5±42.0 °C at 760 mmHg
• Flash Point: 194.2±27.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(Pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines